Cas no 246511-74-0 (3-Hexanone,2-hydroxy-5-methyl-)
246511-74-0 structure
Product Name:3-Hexanone,2-hydroxy-5-methyl-
CAS No:246511-74-0
MF:C7H14O2
MW:130.184862613678
CID:246054
PubChem ID:10920542
Update Time:2025-04-19
3-Hexanone,2-hydroxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanone,2-hydroxy-5-methyl-
- 2-hydroxy-5-methylhexan-3-one
- LogP
- F06LL2B56F
- 2-hydroxy-5-methyl-hexan-3-one
- 246511-74-0
- UNII-F06LL2B56F
- FEMA No. 3989, 2-hydroxy-
- DTXSID70947594
- 2-hydroxy-5-methyl-3-hexanone
- OYUBDGVWESFPBQ-UHFFFAOYSA-N
- (+/-)-2-HYDROXY-5-METHYLHEXAN-3-ONE
- SCHEMBL108766
- 2-HYDROXY-5-METHYLHEXAN-3-ONE, (+/-)-
- 3-HEXANONE, 2-HYDROXY-5-METHYL-
- Q27277464
-
- Inchi: 1S/C7H14O2/c1-5(2)4-7(9)6(3)8/h5-6,8H,4H2,1-3H3
- InChI Key: OYUBDGVWESFPBQ-UHFFFAOYSA-N
- SMILES: OC(C)C(CC(C)C)=O
Computed Properties
- Exact Mass: 130.09942
- Monoisotopic Mass: 130.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.933
- Boiling Point: 172.206°C at 760 mmHg
- Flash Point: 63.915°C
- Refractive Index: 1.429
- PSA: 37.3
3-Hexanone,2-hydroxy-5-methyl- Related Literature
-
Christian A. Citron,Lena Barra,Joachim Wink,Jeroen S. Dickschat Org. Biomol. Chem. 2015 13 2673
-
Lena Barra,Paul Barac,Gabriele M. K?nig,Max Crüsemann,Jeroen S. Dickschat Org. Biomol. Chem. 2017 15 7411
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